Cas no 2137816-61-4 (5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid)
2137816-61-4 structure
Product Name:5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid
CAS No:2137816-61-4
MF:C7H8F2N2O2
MW:190.147428512573
CID:5609717
PubChem ID:165835832
Update Time:2023-09-03
5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-840527
- 2137816-61-4
- 5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid
-
- Inchi: 1S/C7H8F2N2O2/c1-2-11-5(6(8)9)3-4(10-11)7(12)13/h3,6H,2H2,1H3,(H,12,13)
- InChI Key: VZFAVMFHVXBNHI-UHFFFAOYSA-N
- SMILES: FC(C1=CC(C(=O)O)=NN1CC)F
Computed Properties
- Exact Mass: 190.05538383g/mol
- Monoisotopic Mass: 190.05538383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 55.1Ų
5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-840527-1g |
5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid |
2137816-61-4 | 1g |
$457.0 | 2023-09-02 | ||
| Enamine | EN300-840527-5g |
5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid |
2137816-61-4 | 5g |
$1322.0 | 2023-09-02 | ||
| Enamine | EN300-840527-10g |
5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid |
2137816-61-4 | 10g |
$1962.0 | 2023-09-02 | ||
| Enamine | EN300-840527-0.05g |
5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid |
2137816-61-4 | 95.0% | 0.05g |
$383.0 | 2025-02-21 | |
| Enamine | EN300-840527-0.1g |
5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid |
2137816-61-4 | 95.0% | 0.1g |
$402.0 | 2025-02-21 | |
| Enamine | EN300-840527-0.25g |
5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid |
2137816-61-4 | 95.0% | 0.25g |
$420.0 | 2025-02-21 | |
| Enamine | EN300-840527-0.5g |
5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid |
2137816-61-4 | 95.0% | 0.5g |
$438.0 | 2025-02-21 | |
| Enamine | EN300-840527-1.0g |
5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid |
2137816-61-4 | 95.0% | 1.0g |
$457.0 | 2025-02-21 | |
| Enamine | EN300-840527-2.5g |
5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid |
2137816-61-4 | 95.0% | 2.5g |
$894.0 | 2025-02-21 | |
| Enamine | EN300-840527-5.0g |
5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid |
2137816-61-4 | 95.0% | 5.0g |
$1322.0 | 2025-02-21 |
5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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